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Compound of Interest

Compound Name: Slu-PP-915

Cat. No.: B12392758 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with the research compound Slu-PP-915. Here you

will find frequently asked questions and troubleshooting guides to facilitate your experiments.

Frequently Asked Questions (FAQs)
What is Slu-PP-915 and what is its mechanism of action?

Slu-PP-915 is a potent, orally bioavailable pan-agonist of the Estrogen-Related Receptors

(ERRs), with activity towards all three isoforms: ERRα, ERRβ, and ERRγ.[1][2] It was

developed as a more advanced and potent successor to Slu-PP-332.[1] The primary

mechanism of action for Slu-PP-915 involves binding to and activating ERR nuclear receptors.

This activation leads to the upregulation of key genes involved in energy metabolism,

mitochondrial biogenesis, and fatty acid oxidation, such as PGC1α, PDK4, and LDHA.[1][3]

What is the purity of commercially available Slu-PP-915?

Commercially available Slu-PP-915 is typically sold with a purity of greater than 98%, as

determined by High-Performance Liquid Chromatography (HPLC).

How should I handle and store Slu-PP-915?

Proper handling and storage of Slu-PP-915 are critical to maintain its stability and activity. For

in vitro studies, stock solutions are typically prepared at 10 mM in DMSO.[4] These stock

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12392758?utm_src=pdf-interest
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://elevatebiohacking.com/2025/05/20/elevate-guide-slu-pp-915-the-next-evolution-of-exercise-mimetics/
https://www.researchgate.net/publication/371860984_Development_and_pharmacological_evaluation_of_a_new_chemical_series_of_potent_pan-ERR_agonists_identification_of_SLU-PP-915
https://elevatebiohacking.com/2025/05/20/elevate-guide-slu-pp-915-the-next-evolution-of-exercise-mimetics/
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://elevatebiohacking.com/2025/05/20/elevate-guide-slu-pp-915-the-next-evolution-of-exercise-mimetics/
http://www.probechem.com/products_SLU-PP-915.html
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.biorxiv.org/content/10.1101/2022.02.14.480431.full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solutions should be aliquoted and stored at -20°C to avoid repeated freeze-thaw cycles.[4] For

in vivo applications, the compound can be prepared in a vehicle of 12% DMSO and 15%

Cremophor in PBS.[4] Powdered Slu-PP-915 should be stored at -20°C.[3]

What are the recommended concentrations for in vitro and in vivo experiments?

For in vitro cell-based assays, a concentration of 5 µM Slu-PP-915 has been shown to

effectively increase the expression of target genes in C2C12 myoblast cells.[3] For in vivo

studies in mice, a dosage of 20 mg/kg administered via intraperitoneal (i.p.) injection has been

used to induce the expression of ERR target genes in muscle tissue.[3]

Quantitative Data Summary
Parameter Value Reference

Purity >98% (HPLC)

EC50 for ERRα ~414 nM [3]

EC50 for ERRβ ~435 nM [3]

EC50 for ERRγ ~378 nM [3]

Solubility 10 mM in DMSO [3]

In Vitro Concentration 5-10 µM [3][4]

In Vivo Dosage (mice) 20 mg/kg (i.p.) [3]

Storage (Powder) -20°C [3]

Storage (DMSO Stock) -20°C (aliquoted) [4]

Experimental Protocols
In Vitro Cell-Based Assay for Gene Expression Analysis
Objective: To determine the effect of Slu-PP-915 on the expression of target genes in a

relevant cell line (e.g., C2C12 myoblasts).

Methodology:
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Cell Culture: Culture C2C12 cells in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in

a humidified atmosphere with 5% CO2.

Plating: Seed the cells in 6-well plates at a density that will result in 70-80% confluency at

the time of treatment.

Treatment: Prepare a 10 mM stock solution of Slu-PP-915 in DMSO. Dilute the stock

solution in cell culture medium to a final concentration of 5 µM. Remove the existing medium

from the cells and replace it with the medium containing Slu-PP-915 or a vehicle control

(e.g., 0.1% DMSO).

Incubation: Incubate the cells for 24-48 hours.

RNA Extraction: Harvest the cells and extract total RNA using a commercially available kit

according to the manufacturer's instructions.

qRT-PCR: Perform quantitative real-time PCR (qRT-PCR) to analyze the expression levels of

target genes (e.g., PGC1α, PDK4, LDHA) and a housekeeping gene (e.g., GAPDH).

Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

In Vivo Study in Mice
Objective: To evaluate the in vivo efficacy of Slu-PP-915 in upregulating target gene expression

in muscle tissue.

Methodology:

Animal Model: Use male C57BL/6J mice.

Compound Preparation: Prepare a dosing solution of Slu-PP-915 in a vehicle consisting of

12% DMSO, 15% Cremophor, and 73% phosphate-buffered saline (PBS).[4]

Administration: Administer Slu-PP-915 at a dose of 20 mg/kg via intraperitoneal (i.p.)

injection. A vehicle-only group should be included as a control.
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Tissue Collection: At a predetermined time point after injection (e.g., 6 hours), euthanize the

mice and collect muscle tissue (e.g., gastrocnemius).

Analysis: Process the tissue for RNA or protein extraction to analyze the expression of ERR

target genes.

Troubleshooting Guide
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Issue Possible Cause Recommendation

Low or no upregulation of

target genes in vitro

Compound inactivity: Improper

storage or handling may have

led to degradation.

Ensure Slu-PP-915 has been

stored correctly at -20°C and

protected from light. Prepare

fresh stock solutions.

Cell health: Cells may be

unhealthy, leading to a blunted

response.

Check cell morphology and

viability. Ensure cells are not

overgrown or stressed before

treatment.

Incorrect concentration: The

concentration of Slu-PP-915

may be too low.

Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell line and

experimental conditions.

Inconsistent results between

experiments

Variability in cell passage

number: Higher passage

numbers can lead to altered

cellular responses.

Use cells within a consistent

and low passage number

range for all experiments.

Inconsistent treatment

duration: The timing of

treatment can affect the

magnitude of the response.

Maintain a consistent

incubation time for all

experiments.

In vivo toxicity or adverse

effects

High dosage: The dose of Slu-

PP-915 may be too high,

leading to off-target effects.

Consider reducing the dosage

or performing a dose-

escalation study to find the

maximum tolerated dose.

Vehicle effects: The vehicle

used for administration may be

causing adverse reactions.

Administer a vehicle-only

control to assess for any

vehicle-related toxicity.
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Caption: Signaling pathway of Slu-PP-915 activation of ERR and downstream targets.
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Caption: General experimental workflow for in vitro studies with Slu-PP-915.
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Caption: Troubleshooting decision tree for common Slu-PP-915 experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Slu-PP-915 Technical Support Center: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392758#slu-pp-915-research-compound-purity-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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